1-{[1-(3-fluorobenzoyl)-4-piperidinyl]carbonyl}-4-(2-methoxyphenyl)piperazine

• IUPAC Name: [1-(3-fluorobenzoyl)piperidin-4-yl]-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C24H28FN3O3/c1-31-22-8-3-2-7-21(22)26-13-15-28(16-14-26)23(29)18-9-11-27(12-10-18)24(30)19-5-4-6-20(25)17-19/h2-8,17-18H,9-16H2,1H3
• InChI Key: UMYFMHJDAZDTIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C3CCN(CC3)C(=O)C4=CC(=CC=C4)F
• Molecular Formula: C24H28FN3O3
• Molecular Weight: 425.5 g/mol

Description

1-{[1-(3-fluorobenzoyl)-4-piperidinyl]carbonyl}-4-(2-methoxyphenyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as FMP or Fluorophenmetrazine and belongs to the class of piperazine derivatives.

Mechanism of Action

The mechanism of action of FMP is not fully understood. However, it is believed to work by increasing the levels of dopamine and norepinephrine in the brain. This results in an increase in the release of neurotransmitters, which leads to an improvement in cognitive function and mood.
Biochemical and Physiological Effects
FMP has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine, which leads to an improvement in cognitive function and mood. FMP has also been found to increase heart rate and blood pressure, which can have implications for its use as a therapeutic agent.

Advantages and Limitations for Lab Experiments

FMP has several advantages for use in lab experiments. It is easy to synthesize, and its effects can be easily measured using various assays. However, FMP also has some limitations. It can be difficult to obtain in large quantities, and its effects can vary depending on the dose and route of administration.

Future Directions

There are several future directions for the study of FMP. One area of research is the development of more efficient and cost-effective synthesis methods. Another area of research is the investigation of the potential therapeutic applications of FMP in the treatment of various disorders. Additionally, the study of the long-term effects of FMP on the brain and body is an important area of research that requires further investigation.
Conclusion
In conclusion, FMP is a promising compound that has gained significant attention in the field of scientific research. Its potential therapeutic applications and cognitive-enhancing properties make it a promising candidate for the treatment of various disorders. The synthesis method of FMP is efficient and cost-effective, and its effects can be easily measured using various assays. Further research is needed to fully understand the mechanism of action and long-term effects of FMP.

Scientific Research Applications

FMP has been extensively studied for its potential therapeutic applications. It has been found to exhibit properties that make it a promising candidate for the treatment of various disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). FMP has also been studied for its potential use as a cognitive enhancer and as a treatment for substance abuse disorders.